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Compound of Interest

Compound Name: Dalargin

Cat. No.: B549230

For Researchers, Scientists, and Drug Development Professionals

Dalargin, a synthetic hexapeptide analogue of the endogenous opioid [Leu]-enkephalin, has
demonstrated a range of biological activities. This guide provides a comparative overview of its
effects observed in living organisms (in vivo) versus controlled laboratory settings (in vitro),
supported by experimental data and methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative findings from various studies on Dalargin,
offering a clear comparison between its in vivo and in vitro activities.

Table 1: In Vitro Receptor Binding and Activity
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Tissue/Prepara

Parameter i Receptor Type Value Reference
ion
Guinea-pig o
Naloxone KB ] p-opioid 3.0nM [1]
myenteric plexus
] Hamster and
[Met5]-dalargin o
KB mouse vasa o/p-opioid 5.5nM [1][2]
deferentia
[L-Ala2]-dalargin Guinea-pig ) o
) Multiple opioid 7.9nM [1][2]
KB myenteric plexus
Dalarginamide Hamster vasa o
) o-opioid 5.0 nM 2]
KB deferentia
N-Me-[L-Phe4]-
dalarginamide Not Specified p-opioid 2.6 nM [1][2]

KB

Table 2: In Vivo Efficacy and Dosage
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Effect Animal Model Dosage Outcome Reference
Rat (cystamine- )
) ) Prevention of
Cytoprotection induced 10 pg/kg ) [3]
ulceration
duodenal ulcer)
Normalization of
] Rat (chronic - behavioral and
Anti-stress Not Specified ) [4]
stress) morphological
changes
Decrease in
) N Mouse (DSS- ] ]
Ulcerative Colitis 100 pg/kg daily TGF-B, increase [5][6]
induced)

in EGF

Mouse (hot-plate

No central

Analgesia test) Intravenous analgesic effect [7]
es
without a vector
Promotes
) N N healing of
Wound Healing Not Specified Not Specified [8]

duodenal and

gastric ulcers

Signaling Pathways and Mechanisms of Action

Dalargin primarily exerts its effects through interaction with opioid receptors, predominantly p
(mu) and & (delta) receptors. The downstream signaling cascade initiated by Dalargin binding
to these G-protein coupled receptors (GPCRs) leads to various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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